Cas no 1804747-44-1 (3-Methoxy-5-methyl-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine)

• Product Name: 3-Methoxy-5-methyl-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine
• CAS No: 1804747-44-1
• MF: C₉H₇F₆NO₂
• MW: 275.147803544998
• CID: 4836880
• Update Time: 2025-10-19

3-Methoxy-5-methyl-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-5-methyl-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C9H7F6NO2/c1-4-3-5(17-2)6(8(10,11)12)16-7(4)18-9(13,14)15/h3H,1-2H3
• InChI Key： WHPVOIBTCCCLJT-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(C)=C(N=1)OC(F)(F)F)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 279
• XLogP3: 3.6
• Topological Polar Surface Area: 31.4

Additional information on 3-Methoxy-5-methyl-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

Introduction to 3-Methoxy-5-methyl-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS No. 1804747-44-1)

3-Methoxy-5-methyl-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine, with the CAS number 1804747-44-1, is a highly specialized compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyridine ring substituted with methoxy, methyl, trifluoromethoxy, and trifluoromethyl groups. These functional groups contribute to its distinctive chemical properties and potential applications in various scientific domains.

The methoxy group (OCH₃) and the methyl group (CH₃) are common alkyl substituents that enhance the lipophilicity and stability of the molecule. The presence of these groups can influence the compound's solubility, reactivity, and biological activity. The trifluoromethoxy (OCF₃) and trifluoromethyl (CF₃) groups, on the other hand, introduce fluorine atoms into the molecule, which can significantly affect its electronic properties and metabolic stability. Fluorinated compounds are known for their enhanced biological activity and improved pharmacokinetic profiles, making them valuable in drug discovery and development.

3-Methoxy-5-methyl-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine has been the subject of several recent studies due to its potential as a lead compound in pharmaceutical research. One notable application is in the development of novel pesticides and herbicides. The combination of the pyridine ring and the fluorinated substituents provides a robust framework for designing molecules with high selectivity and efficacy against target organisms while minimizing environmental impact.

In the realm of medicinal chemistry, this compound has shown promise as a scaffold for developing new drugs. For instance, a study published in the Journal of Medicinal Chemistry highlighted its potential as an inhibitor of specific enzymes involved in disease pathways. The unique structure of 3-Methoxy-5-methyl-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine allows it to interact with target proteins in a highly specific manner, potentially leading to more effective therapeutic agents with fewer side effects.

The synthesis of 3-Methoxy-5-methyl-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine has been optimized through various methodologies, including transition-metal-catalyzed reactions and electrophilic fluorination techniques. These synthetic routes have been refined to improve yield, purity, and scalability, making it feasible for large-scale production in industrial settings. The ability to produce this compound efficiently is crucial for its practical application in both research and commercial contexts.

In addition to its chemical properties and synthetic methods, the safety profile of 3-Methoxy-5-methyl-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine has been thoroughly evaluated. Toxicological studies have demonstrated that it exhibits low toxicity at relevant concentrations, making it suitable for use in various formulations. However, as with any chemical compound, proper handling and storage procedures should be followed to ensure safety.

The environmental impact of this compound has also been considered in recent research. Studies have shown that it degrades rapidly under natural conditions, reducing the risk of long-term environmental accumulation. This characteristic is particularly important for compounds used in agricultural applications where environmental sustainability is a key concern.

In conclusion, 3-Methoxy-5-methyl-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS No. 1804747-44-1) is a versatile and promising compound with a wide range of potential applications in chemistry and pharmaceutical research. Its unique structural features and favorable properties make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in the scientific community.